Cas no 1346697-61-7 (5-(Benzyloxy)-4-chloropyridazin-3(2H)-one)

• Product Name: 5-(Benzyloxy)-4-chloropyridazin-3(2H)-one
• CAS No: 1346697-61-7
• MF: C₁₁H₉ClN₂O₂
• MW: 236.654361486435
• CID: 1033577
• PubChem ID: 71607379
• Update Time: 2025-10-29

5-(Benzyloxy)-4-chloropyridazin-3(2H)-one Chemical and Physical Properties

Names and Identifiers

• 5-(Benzyloxy)-4-chloropyridazin-3(2H)-one
• 5-chloro-4-phenylmethoxy-1H-pyridazin-6-one
• DTXSID90856331
• 1346697-61-7
• 5-(benzyloxy)-4-chloro-2,3-dihydropyridazin-3-one

• Inchi： 1S/C11H9ClN2O2/c12-10-9(6-13-14-11(10)15)16-7-8-4-2-1-3-5-8/h1-6H,7H2,(H,14,15)
• InChI Key： BTFBGGIHXHXQNS-UHFFFAOYSA-N
• SMILES： ClC1C(NN=CC=1OCC1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 236.0352552g/mol
• Monoisotopic Mass: 236.0352552g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 333
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 50.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyridazines and derivatives Pyridazinones

Additional information on 5-(Benzyloxy)-4-chloropyridazin-3(2H)-one

Comprehensive Overview of 5-(Benzyloxy)-4-chloropyridazin-3(2H)-one (CAS No. 1346697-61-7)

5-(Benzyloxy)-4-chloropyridazin-3(2H)-one (CAS No. 1346697-61-7) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique pyridazinone core, is widely explored for its potential applications in drug discovery and material science. The presence of a benzyloxy group and a chloro substituent enhances its reactivity, making it a valuable intermediate in synthetic chemistry. Researchers are increasingly focusing on its role in developing novel therapeutic agents, particularly in targeting enzymes and receptors involved in inflammatory and metabolic disorders.

The growing interest in 5-(Benzyloxy)-4-chloropyridazin-3(2H)-one is reflected in its frequent appearance in scientific literature and patent filings. Its CAS number 1346697-61-7 serves as a critical identifier for researchers seeking precise chemical data. Recent studies highlight its utility in designing small-molecule inhibitors, a hot topic in precision medicine. With the rise of AI-driven drug discovery, this compound's structural features are being analyzed computationally to predict its binding affinities and optimize its pharmacokinetic properties. This aligns with the broader trend of leveraging machine learning to accelerate R&D timelines.

From an industrial perspective, 5-(Benzyloxy)-4-chloropyridazin-3(2H)-one is synthesized through multi-step organic reactions, often involving Pd-catalyzed cross-coupling or nucleophilic aromatic substitution. Its purity and stability are crucial for reproducible results, prompting advancements in analytical techniques like HPLC and LC-MS. Environmental concerns have also driven innovations in green chemistry approaches for its production, minimizing waste and energy consumption. These developments resonate with the global push toward sustainable manufacturing practices.

In the context of intellectual property, patents covering 1346697-61-7 often emphasize its derivatives for treating conditions like diabetes or autoimmune diseases. This reflects the compound's versatility and the pharmaceutical industry's demand for novel scaffolds. Additionally, its structure-activity relationship (SAR) studies are frequently cited in medicinal chemistry forums, addressing common queries about optimizing bioavailability and selectivity. Such discussions are pivotal for researchers navigating the complexities of lead compound optimization.

Looking ahead, the trajectory of 5-(Benzyloxy)-4-chloropyridazin-3(2H)-one research is likely to intersect with emerging technologies like cryo-EM for target visualization and high-throughput screening platforms. Its integration into combinatorial chemistry libraries further underscores its relevance in modern drug development. As the scientific community continues to unravel its potential, this compound remains a compelling subject for both academic and industrial investigations, bridging gaps between chemical synthesis and therapeutic innovation.